1-[3-(5-phenyl-1,3,4-oxadiazol-2-yl)benzoyl]piperidine

• IUPAC Name: [3-(5-phenyl-1,3,4-oxadiazol-2-yl)phenyl]-piperidin-1-ylmethanone
• InChI: InChI=1S/C20H19N3O2/c24-20(23-12-5-2-6-13-23)17-11-7-10-16(14-17)19-22-21-18(25-19)15-8-3-1-4-9-15/h1,3-4,7-11,14H,2,5-6,12-13H2
• InChI Key: JHQPNMZKWLVODC-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C(=O)C2=CC=CC(=C2)C3=NN=C(O3)C4=CC=CC=C4
• Molecular Formula: C20H19N3O2
• Molecular Weight: 333.4 g/mol

Description

1-[3-(5-phenyl-1,3,4-oxadiazol-2-yl)benzoyl]piperidine, also known as POPOP, is a fluorescent dye that is commonly used in scientific research. POPOP is a derivative of benzophenone and is used as a fluorescence enhancer in a variety of applications.

Mechanism of Action

1-[3-(5-phenyl-1,3,4-oxadiazol-2-yl)benzoyl]piperidine enhances fluorescence by absorbing light at a shorter wavelength and emitting it at a longer wavelength. This process is known as fluorescence resonance energy transfer (FRET). 1-[3-(5-phenyl-1,3,4-oxadiazol-2-yl)benzoyl]piperidine absorbs light at a wavelength of 330 nm and emits it at a wavelength of 420 nm. This property makes 1-[3-(5-phenyl-1,3,4-oxadiazol-2-yl)benzoyl]piperidine useful for enhancing the fluorescence of dyes that emit light at longer wavelengths.
Biochemical and Physiological Effects:
1-[3-(5-phenyl-1,3,4-oxadiazol-2-yl)benzoyl]piperidine is a non-toxic dye that has no known biochemical or physiological effects. It is commonly used in cell imaging studies and is safe for use in living cells.

Advantages and Limitations for Lab Experiments

The main advantage of 1-[3-(5-phenyl-1,3,4-oxadiazol-2-yl)benzoyl]piperidine is its ability to enhance the fluorescence of other dyes. This property makes it useful for a variety of scientific research applications. 1-[3-(5-phenyl-1,3,4-oxadiazol-2-yl)benzoyl]piperidine is also non-toxic and can be used in living cells without affecting cell viability.
One limitation of 1-[3-(5-phenyl-1,3,4-oxadiazol-2-yl)benzoyl]piperidine is its sensitivity to pH. 1-[3-(5-phenyl-1,3,4-oxadiazol-2-yl)benzoyl]piperidine is most effective at a pH of 8.0-9.0 and loses its fluorescence-enhancing properties at lower pH values. Another limitation of 1-[3-(5-phenyl-1,3,4-oxadiazol-2-yl)benzoyl]piperidine is its tendency to photobleach, which can limit its usefulness in long-term experiments.

Future Directions

There are several future directions for the use of 1-[3-(5-phenyl-1,3,4-oxadiazol-2-yl)benzoyl]piperidine in scientific research. One potential application is in the development of new fluorescent dyes that are more resistant to photobleaching. Another direction is the use of 1-[3-(5-phenyl-1,3,4-oxadiazol-2-yl)benzoyl]piperidine in combination with other dyes to create multi-color imaging techniques. 1-[3-(5-phenyl-1,3,4-oxadiazol-2-yl)benzoyl]piperidine could also be used in the development of new biosensors for detecting specific molecules in biological samples.
Conclusion:
In conclusion, 1-[3-(5-phenyl-1,3,4-oxadiazol-2-yl)benzoyl]piperidine is a useful fluorescent dye that is widely used in scientific research. Its ability to enhance the fluorescence of other dyes makes it a valuable tool for a variety of applications. While there are some limitations to its use, there are also many potential future directions for the development of new techniques and applications using 1-[3-(5-phenyl-1,3,4-oxadiazol-2-yl)benzoyl]piperidine.

Synthesis Methods

1-[3-(5-phenyl-1,3,4-oxadiazol-2-yl)benzoyl]piperidine is synthesized by reacting 3-(5-phenyl-1,3,4-oxadiazol-2-yl)benzoic acid with piperidine in the presence of a dehydrating agent such as thionyl chloride. The resulting product is then purified using column chromatography to obtain pure 1-[3-(5-phenyl-1,3,4-oxadiazol-2-yl)benzoyl]piperidine.

Scientific Research Applications

1-[3-(5-phenyl-1,3,4-oxadiazol-2-yl)benzoyl]piperidine is widely used as a fluorescence enhancer in a variety of scientific research applications. It is commonly used in fluorescence microscopy, flow cytometry, and high-performance liquid chromatography (HPLC). 1-[3-(5-phenyl-1,3,4-oxadiazol-2-yl)benzoyl]piperidine is also used as a sensitizing agent in scintillation counting and as a quencher in fluorescence resonance energy transfer (FRET) assays.